Cas no 2679949-40-5 (rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid)

• Product Name: rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid
• CAS No: 2679949-40-5
• MF: C₁₄H₁₂F₃NO₂
• MW: 283.245794296265
• CID: 5645428
• PubChem ID: 6541275
• Update Time: 2025-10-20

rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopenta[c]quinoline-4-carboxylic acid
• 2679949-40-5
• EN300-28254174
• rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

• Inchi： 1S/C14H12F3NO2/c15-14(16,17)10-6-2-5-8-7-3-1-4-9(7)12(13(19)20)18-11(8)10/h1-3,5-7,9,12,18H,4H2,(H,19,20)/t7-,9-,12+/m0/s1
• InChI Key： INTFXNLMNVSVFC-QOSJWCAFSA-N
• SMILES： FC(C1=CC=CC2=C1N[C@@H](C(=O)O)[C@H]1CC=C[C@H]12)(F)F

Computed Properties

• Exact Mass: 283.08201311g/mol
• Monoisotopic Mass: 283.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid

Comprehensive Analysis of rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid (CAS No. 2679949-40-5)

The compound rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid (CAS No. 2679949-40-5) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential therapeutic applications. This cyclopentacquinoline derivative features a trifluoromethyl group, which is known to enhance metabolic stability and bioavailability, making it a valuable scaffold for drug discovery. Researchers are particularly interested in its stereochemistry, as the rac-(3aR,4S,9bS) configuration may influence its biological activity.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and agrochemicals. The presence of the trifluoromethyl group in this molecule aligns with current trends in drug design, where fluorine incorporation is often used to improve pharmacokinetic properties. The compound's carboxylic acid moiety further enhances its versatility, enabling derivatization for targeted drug delivery or prodrug development. These attributes make rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid a promising candidate for further investigation.

From a synthetic perspective, the preparation of rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid involves multi-step organic transformations, often requiring chiral resolution techniques to isolate the desired stereoisomer. The cyclopentacquinoline core is constructed through cyclization reactions, followed by functionalization at the 6-position with a trifluoromethyl group. The carboxylic acid at the 4-position is typically introduced via oxidation or hydrolysis of precursor esters. These synthetic challenges highlight the compound's complexity and the need for advanced methodologies in its production.

The pharmacological potential of rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid is a subject of ongoing research. Preliminary studies suggest that its quinoline scaffold may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The trifluoromethyl group's electron-withdrawing properties could modulate binding affinity, while the carboxylic acid may facilitate interactions with polar residues in active sites. Such features position this compound as a potential lead for developing novel therapeutics, particularly in areas like autoimmune diseases or metabolic disorders.

Environmental and regulatory considerations are also critical when working with rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid. While not classified as hazardous, its fluorinated nature necessitates proper handling to prevent environmental persistence. Researchers must adhere to green chemistry principles, optimizing synthetic routes to minimize waste and energy consumption. The compound's stability under various conditions (e.g., pH, temperature) is another area of interest, as it impacts formulation strategies for potential drug products.

In conclusion, rac-(3aR,4S,9bS)-6-(trifluoromethyl)-3H,3aH,4H,5H,9bH-cyclopentacquinoline-4-carboxylic acid (CAS No. 2679949-40-5) represents a fascinating intersection of synthetic chemistry and drug discovery. Its cyclopentacquinoline core, trifluoromethyl substitution, and carboxylic acid functionality offer multiple avenues for structural optimization and biological evaluation. As the scientific community continues to explore fluorinated heterocycles, this compound is poised to play a pivotal role in advancing therapeutic innovations.